Magnesium 2-propylpentanoate

• CAS No.: 62959-43-7
• Product Name: Magnesium 2-propylpentanoate
• Molecular Formula: C16H30MgO4
• Molecular Weight: 310.71 g/mol
• IUPAC Name: magnesium;2-propylpentanoate
• Standard InChI: InChI=1S/2C8H16O2.Mg/c2*1-3-5-7(6-4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• Standard InChIKey: LKLLHOIUJVEAGU-UHFFFAOYSA-L
• SMILES: CCCC(CCC)C(=O)[O-].CCCC(CCC)C(=O)[O-].[Mg+2]
• Canonical SMILES: CCCC(CCC)C(=O)[O-].CCCC(CCC)C(=O)[O-].[Mg+2]
• Description: Magnesium Valproate is the magnesium salt of valproic acid (2-propylpentanoic acid) with antiepileptic and potential antineoplastic activities. Magnesium valproate dissociates in the gastrointestinal tract and is absorbed into the circulation as magnesium ions and valproic acid ions; valproic acid may inhibit histone deacetylases, inducing tumor cell differentiation, apoptosis, and growth arrest. In addition, valproic acid exerts an antiepileptic effect, likely by inhibiting enzymes that catabolize the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) catabolism and so increasing concentrations of GABA in the central nervous system (CNS). The presence of the magnesium in this agent may contribute to its anticonvulsant activity and sedative properties.; A fatty acid with anticonvulsant and anti-manic properties that is used in the treatment of EPILEPSY and BIPOLAR DISORDER. The mechanisms of its therapeutic actions are not well understood. It may act by increasing GAMMA-AMINOBUTYRIC ACID levels in the brain or by altering the properties of VOLTAGE-GATED SODIUM CHANNELS.
• Synonyms: 2 Propylpentanoic Acid; 2-Propylpentanoic Acid; Calcium Valproate; Convulsofin; Depakene; Depakine; Depakote; Dipropyl Acetate; Divalproex; Divalproex Sodium; Ergenyl; Magnesium Valproate; Propylisopropylacetic Acid; Semisodium Valproate; Sodium Valproate; Valproate; Valproate Calcium; Valproate Sodium; Valproic Acid; Valproic Acid, Sodium Salt (2:1); Vupral
• PubChem Compound: 147515
• Last Modified: Nov 11 2021